Cas no 684217-08-1 (6',7'-Dihydroxybergamottin acetonide)

• Product Name: 6',7'-Dihydroxybergamottin acetonide
• CAS No: 684217-08-1
• MF: C₂₄H₂₈O₆
• MW: 412.475527763367
• CID: 836775
• PubChem ID: 91885064
• Update Time: 2025-11-02

6',7'-Dihydroxybergamottin acetonide Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E)-3-methyl-5-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)-2-pentenyl]ox y]-
• 6',7'-Dihydroxybergamottin aceto
• 6',7'-Dihydroxybergamottin acetonide
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2E)-3-methyl-5-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)-...
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[[(2E)-3-methyl-5-(2,2,5,5-tetramethyl-1,3-dioxolan-4-yl)-2-pentenyl]oxy]-
• 684217-08-1
• AKOS040761191
• [ "" ]

• Inchi： 1S/C24H28O6/c1-15(6-8-20-23(2,3)30-24(4,5)29-20)10-12-27-22-16-7-9-21(25)28-19(16)14-18-17(22)11-13-26-18/h7,9-11,13-14,20H,6,8,12H2,1-5H3/b15-10+
• InChI Key： DLFOGGFNAICJAO-XNTDXEJSSA-N
• SMILES： O1C(C)(C)OC(CC/C(=C/COC2=C3C=CC(=O)OC3=CC3=C2C=CO3)/C)C1(C)C

Computed Properties

• Exact Mass: 412.18900
• Monoisotopic Mass: 412.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 549.2±50.0 °C at 760 mmHg
• Flash Point: 285.9±30.1 °C
• PSA: 71.04000
• LogP: 5.57460
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6',7'-Dihydroxybergamottin acetonide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on 6',7'-Dihydroxybergamottin acetonide

6',7'-Dihydroxybergamottin Acetonide (CAS No. 684217-08-1): A Comprehensive Guide to Its Properties and Applications

6',7'-Dihydroxybergamottin acetonide (CAS No. 684217-08-1) is a specialized organic compound that has garnered significant attention in the fields of pharmacology, biochemistry, and natural product chemistry. This compound is a derivative of bergamottin, a natural furanocoumarin found in grapefruit and other citrus fruits. The acetonide modification enhances its stability and bioavailability, making it a valuable subject for research and potential therapeutic applications.

The chemical structure of 6',7'-Dihydroxybergamottin acetonide features a furanocoumarin backbone with hydroxyl groups at the 6' and 7' positions, which are protected as an acetonide. This structural feature is critical for its biological activity and interaction with enzymes such as cytochrome P450 (CYP450), particularly CYP3A4. Researchers are increasingly interested in this compound due to its potential to modulate drug metabolism, a topic that aligns with current hot topics in pharmacology like personalized medicine and drug-drug interactions.

One of the most searched questions in the context of 6',7'-Dihydroxybergamottin acetonide is its role in CYP450 inhibition. This enzyme family is responsible for metabolizing a wide range of pharmaceuticals, and compounds that inhibit CYP450 can significantly alter drug efficacy and safety. For instance, the well-known "grapefruit juice effect" is attributed to furanocoumarins like bergamottin, which inhibit CYP3A4. The acetonide derivative offers a more stable and potent alternative for studying these interactions, making it a focal point for drug development research.

In addition to its pharmacological significance, 6',7'-Dihydroxybergamottin acetonide is also explored for its potential in natural product synthesis and bioactive compound design. The furanocoumarin scaffold is prevalent in many biologically active molecules, and modifications like acetonide protection can lead to novel derivatives with enhanced properties. This aligns with the growing trend in green chemistry and sustainable drug discovery, where researchers seek to optimize natural compounds for therapeutic use.

The market for 6',7'-Dihydroxybergamottin acetonide is primarily driven by academic and industrial research. Suppliers often highlight its high purity and stability, which are critical for reproducible experimental results. Given the increasing demand for enzyme inhibitors and metabolism modulators, this compound is expected to remain a key player in the field. Researchers and manufacturers are also exploring scalable synthesis methods to meet the rising demand, a topic frequently searched in chemical synthesis forums and research databases.

Another area of interest is the potential health benefits of 6',7'-Dihydroxybergamottin acetonide. While its primary use is in research, preliminary studies suggest that furanocoumarins may have antioxidant, anti-inflammatory, and even anticancer properties. These findings have sparked curiosity among health enthusiasts and researchers alike, leading to searches like "bergamottin derivatives health benefits" and "natural CYP450 inhibitors." However, it's important to note that extensive clinical studies are needed to validate these claims.

From a technical standpoint, handling 6',7'-Dihydroxybergamottin acetonide requires standard laboratory precautions. It is typically supplied as a solid powder and should be stored in a cool, dry place to maintain its stability. Researchers often seek information on its solubility, spectroscopic properties, and chromatographic behavior, which are essential for experimental design. These practical considerations are frequently discussed in scientific communities and online research platforms.

In summary, 6',7'-Dihydroxybergamottin acetonide (CAS No. 684217-08-1) is a versatile compound with significant implications for pharmacology, drug metabolism, and natural product chemistry. Its unique structure and biological activity make it a valuable tool for researchers exploring CYP450 interactions, drug development, and bioactive molecule design. As the scientific community continues to uncover its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.